
The Discovery and Scientific Journey of
Ethylenediaminetetraacetic Acid (EDTA): A

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: edil

Cat. No.: B1176626 Get Quote

An in-depth exploration of the synthesis, coordination chemistry, and pivotal applications of

EDTA for researchers, scientists, and drug development professionals.

Introduction
Ethylenediaminetetraacetic acid (EDTA) is a polyaminocarboxylic acid that has become an

indispensable tool in a vast array of scientific and industrial fields. Its remarkable ability to form

stable, water-soluble complexes with a wide range of metal ions, a process known as chelation,

underpins its utility. From its initial synthesis driven by industrial necessity to its current

applications in cutting-edge drug delivery systems, the story of EDTA is a testament to the

profound impact of fundamental chemical discoveries. This technical guide provides a

comprehensive overview of the history, synthesis, coordination chemistry, and key applications

of EDTA, with a focus on the experimental and quantitative data that are crucial for researchers

and professionals in the chemical and biomedical sciences.

Discovery and History: From Industrial Need to
Scientific Staple
The journey of EDTA began in the 1930s out of a need to find a substitute for citric acid, which

was used in the textile industry to prevent metal ion impurities from interfering with the dyeing

process.
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The Pioneering Synthesis by Ferdinand Münz
In 1935, the Austrian chemist Ferdinand Münz, working for I. G. Farben in Germany, first

synthesized EDTA.[1][2][3][4] Münz was seeking a more effective chelating agent than citric

acid and theorized that a polyaminopolycarboxylic acid would exhibit superior metal-binding

properties.[3][4] His initial synthesis involved the reaction of ethylenediamine with chloroacetic

acid in the presence of a base.[1][2][5] This foundational work was patented in Germany and

later in the United States.[4]

Advancements in Industrial Synthesis
While Münz's method was groundbreaking, it was not the most efficient for large-scale

production. In the 1940s, Frederick C. Bersworth in the United States developed a more

commercially viable synthesis route involving the reaction of ethylenediamine, formaldehyde,

and sodium cyanide.[2][6] This method, and subsequent refinements like the two-step Singer

synthesis, allowed for the mass production of high-purity EDTA, making it widely available for

various applications.[5][6] Today, the industrial synthesis of EDTA is primarily based on the

cyanomethylation of ethylenediamine.[1][5][6]

The Foundational Work of Gerold Schwarzenbach
The understanding of EDTA's remarkable chelating properties was significantly advanced by

the work of Swiss chemist Gerold Schwarzenbach in the 1940s. Schwarzenbach conducted

pioneering research into the coordination chemistry of EDTA, systematically studying its

complex formation with numerous metal ions and determining their stability constants. His work

laid the theoretical foundation for the widespread use of EDTA in analytical chemistry,

particularly in complexometric titrations.

Coordination Chemistry and Stability of Metal-EDTA
Complexes
EDTA is a hexadentate ligand, meaning it can form up to six coordinate bonds with a single

metal ion through its two nitrogen atoms and four carboxylate groups. This multi-dentate nature

results in the formation of highly stable, cage-like structures around the metal ion, a

phenomenon known as the chelate effect. The stability of these complexes is a key factor in

virtually all of EDTA's applications.
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The Chelate Effect
The formation of multiple chelate rings upon binding to a metal ion is thermodynamically highly

favorable. This "chelate effect" is the primary reason for the exceptional stability of metal-EDTA

complexes compared to complexes formed with monodentate ligands.

Stability Constants of Metal-EDTA Complexes
The stability of a metal-EDTA complex is quantified by its formation constant (Kf), also known

as the stability constant. A higher Kf value indicates a more stable complex. The stability of

these complexes is influenced by factors such as the charge and ionic radius of the metal ion,

as well as the pH of the solution. The following table summarizes the logarithm of the formation

constants (log Kf) for EDTA with various metal ions.

Metal Ion log Kf

Al³⁺ 16.4[7]

Ca²⁺ 10.65[7]

Cd²⁺ 16.5[7]

Co²⁺ 16.45[7]

Co³⁺ 41.4[7]

Cr³⁺ 23.4[7]

Cu²⁺ 18.78[7]

Fe²⁺ 14.30[7]

Fe³⁺ 25.1[7]

Mg²⁺ 8.79[7]

Mn²⁺ 13.89[7]

Ni²⁺ 18.4[7]

Pb²⁺ 18.0

Zn²⁺ 16.5[7]
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Note: These values are generally determined at 20-25°C and an ionic strength of 0.1 M.

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis and

application of EDTA.

Historical Synthesis of EDTA (Münz Method)
This protocol is based on the original synthesis method described by Ferdinand Münz.[2][5]

Materials:

Ethylenediamine

Monochloroacetic acid

Sodium hydroxide (NaOH)

Distilled water

Heating apparatus

Reaction vessel with reflux condenser

Filtration apparatus

Procedure:

In a reaction vessel, dissolve monochloroacetic acid in water.

Slowly add a solution of sodium hydroxide to neutralize the chloroacetic acid, forming

sodium chloroacetate.

To this solution, add ethylenediamine dropwise while stirring and maintaining the

temperature.

After the addition is complete, heat the mixture under reflux for several hours.
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Cool the reaction mixture to room temperature. The sodium salt of EDTA will precipitate.

Collect the precipitate by filtration and wash it with cold water to remove impurities such as

sodium chloride.[5]

The resulting sodium salt of EDTA can be converted to the free acid by acidification with a

strong acid, such as hydrochloric or sulfuric acid, followed by filtration of the precipitated

H₄EDTA.[5]

Industrial Synthesis of EDTA (Cyanomethylation)
This protocol outlines the modern industrial synthesis of EDTA.[1][5][6]

Materials:

Ethylenediamine

Formaldehyde (37% solution)

Sodium cyanide (NaCN) or Hydrogen Cyanide (HCN)

Sodium hydroxide (NaOH)

Sulfuric acid or Hydrochloric acid

Reaction vessel with temperature and pH control

Filtration apparatus

Procedure:

In a reaction vessel, combine ethylenediamine and water.

Simultaneously and slowly, add formaldehyde and sodium cyanide (or hydrogen cyanide) to

the ethylenediamine solution while maintaining the temperature and pH within a controlled

range. This reaction is highly exothermic and produces ammonia as a byproduct.

The reaction yields the tetrasodium salt of EDTA (Na₄EDTA).
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To obtain the free acid form (H₄EDTA), the solution of Na₄EDTA is acidified with sulfuric or

hydrochloric acid to a pH below 3.[8]

The precipitated H₄EDTA is then isolated by filtration, washed with water, and dried.

Complexometric Titration of Calcium and Magnesium
(Water Hardness)
This protocol describes the determination of water hardness using EDTA titration.[9][10][11]

Materials:

Standardized EDTA solution (e.g., 0.01 M)

Water sample

Ammonia-ammonium chloride buffer (pH 10)

Eriochrome Black T indicator

Burette, pipette, and Erlenmeyer flasks

Procedure:

Pipette a known volume of the water sample (e.g., 50 mL) into an Erlenmeyer flask.

Add 1-2 mL of the pH 10 buffer solution to the water sample.

Add a small amount of Eriochrome Black T indicator powder or a few drops of indicator

solution. The solution should turn a wine-red color in the presence of Ca²⁺ and Mg²⁺ ions.

[10]

Titrate the solution with the standardized EDTA solution from the burette. Swirl the flask

continuously.

The endpoint is reached when the color of the solution changes from wine-red to a distinct

blue.[9][10]
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Record the volume of EDTA solution used.

Repeat the titration at least two more times to obtain concordant results.

Calculate the total concentration of Ca²⁺ and Mg²⁺ in the water sample based on the volume

of EDTA used and its molarity.

Key Applications in Science and Drug Development
EDTA's ability to chelate metal ions has led to its use in a multitude of scientific and medical

applications.

Analytical Chemistry
In analytical chemistry, EDTA is a cornerstone of complexometric titrations for the quantitative

determination of metal ions in solution.[9] It is also used as a masking agent to prevent

interference from certain metal ions in other analytical procedures.

Medicine and Chelation Therapy
EDTA is a life-saving drug in the treatment of heavy metal poisoning, particularly from lead and

mercury.[12] In a process known as chelation therapy, a calcium disodium salt of EDTA is

administered intravenously. The EDTA chelates the toxic heavy metal ions from the

bloodstream and tissues, forming a stable, water-soluble complex that is then excreted by the

kidneys.[12][13] This therapy is also used to treat hypercalcemia and has been investigated for

its potential in treating atherosclerosis, although this application remains controversial.[14]

Drug Formulation and Delivery
In pharmaceutical formulations, EDTA is widely used as a stabilizer and preservative.[15] By

chelating trace metal ions that can catalyze the degradation of active pharmaceutical

ingredients (APIs), EDTA enhances the stability and shelf-life of many drugs.[15] It is also used

to improve the solubility and bioavailability of certain medications.[16] Recent research has

explored the use of EDTA in advanced drug delivery systems, such as liposomes, to enhance

the therapeutic efficacy and reduce the toxicity of anticancer drugs like doxorubicin.[16][17][18]

[19]
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Molecular Biology and Biochemistry
In molecular biology, EDTA is a common component of buffers used for DNA and RNA

extraction and storage. It inhibits the activity of DNases and RNases, which are enzymes that

degrade nucleic acids and often require metal ions for their activity. In biochemistry, EDTA is

used to inhibit metalloenzymes by chelating the metal cofactors essential for their catalytic

function.

Visualizing EDTA's Role: Diagrams and Workflows
The following diagrams, generated using the DOT language, illustrate key processes and

relationships involving EDTA.
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Caption: Workflow of EDTA Chelation Therapy for Heavy Metal Poisoning.
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Caption: Experimental Workflow for Complexometric Titration using EDTA.
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Caption: Logical Relationships of EDTA's Core Applications.
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Conclusion
From its humble beginnings as a citric acid substitute to its current status as a vital tool in

medicine, research, and industry, ethylenediaminetetraacetic acid has had a remarkable

scientific journey. Its unique ability to form stable complexes with a wide variety of metal ions

has made it an incredibly versatile molecule. For researchers, scientists, and drug development

professionals, a thorough understanding of EDTA's history, coordination chemistry, and diverse

applications is essential for harnessing its full potential in their respective fields. The continued

exploration of EDTA and its derivatives promises to yield even more innovative applications in

the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethylenediaminetetraacetic acid - Wikipedia [en.wikipedia.org]

2. educhimica.it [educhimica.it]

3. researchgate.net [researchgate.net]

4. Ferdinand Münz - Wikipedia [en.wikipedia.org]

5. Synthesis of EDTA [chm.bris.ac.uk]

6. scribd.com [scribd.com]

7. laboratorynotes.com [laboratorynotes.com]

8. EP0085277A1 - Process for the production of ethylenediamine tetraacetic acid - Google
Patents [patents.google.com]

9. Complexometric Titration: Principles & Procedure Explained [vedantu.com]

10. byjus.com [byjus.com]

11. researchgate.net [researchgate.net]

12. What is the mechanism of Disodium edetate? [synapse.patsnap.com]

13. francisholisticmedicalcenter.com [francisholisticmedicalcenter.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1176626?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ethylenediaminetetraacetic_acid
http://www.educhimica.it/FERMILAB/attachments/065_BARBIERATO%20-%2039.%20Etyilenediaminetetracetic%20Acid.pdf
https://www.researchgate.net/publication/396737295_Ferdinand_Munz_EDTA_and_40_Years_of_Inventions
https://en.wikipedia.org/wiki/Ferdinand_M%C3%BCnz
https://www.chm.bris.ac.uk/motm/edta/synthesis_of_edta.htm
https://www.scribd.com/document/326248592/Edta
https://www.laboratorynotes.com/stability-constants-for-metal-ion-edta-complexes/
https://patents.google.com/patent/EP0085277A1/en
https://patents.google.com/patent/EP0085277A1/en
https://www.vedantu.com/chemistry/complexometric-titration
https://byjus.com/chemistry/experiments-involving-complexometric-titrations/
https://www.researchgate.net/publication/386754137_Visualizing_Le_Chatelier's_Principle_through_Lead-EDTA_Complexometric_Titrations
https://synapse.patsnap.com/article/what-is-the-mechanism-of-disodium-edetate
https://francisholisticmedicalcenter.com/images/EDTA_and_Chelation_Therapy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. EDTA chelation therapy for cardiovascular disease: a systematic review - PMC
[pmc.ncbi.nlm.nih.gov]

15. chemignition.com [chemignition.com]

16. The application of EDTA in drug delivery systems: doxorubicin liposomes loaded via
NH4EDTA gradient - PMC [pmc.ncbi.nlm.nih.gov]

17. [PDF] The application of EDTA in drug delivery systems: doxorubicin liposomes loaded
via NH4EDTA gradient | Semantic Scholar [semanticscholar.org]

18. researchgate.net [researchgate.net]

19. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Discovery and Scientific Journey of
Ethylenediaminetetraacetic Acid (EDTA): A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1176626#discovery-and-history-
of-ethylenediaminetetraacetic-acid-in-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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